Cas no 2138135-42-7 (4H-1,2,4-Triazole-4-acetic acid, 3-(1-cyclopropylethyl)-1,5-dihydro-5-thioxo-, methyl ester)

• Product Name: 4H-1,2,4-Triazole-4-acetic acid, 3-(1-cyclopropylethyl)-1,5-dihydro-5-thioxo-, methyl ester
• CAS No: 2138135-42-7
• MF: C₁₀H₁₅N₃O₂S
• MW: 241.310000658035
• CID: 5299075
• Update Time: 2025-10-28

4H-1,2,4-Triazole-4-acetic acid, 3-(1-cyclopropylethyl)-1,5-dihydro-5-thioxo-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 4H-1,2,4-Triazole-4-acetic acid, 3-(1-cyclopropylethyl)-1,5-dihydro-5-thioxo-, methyl ester

• Inchi： 1S/C10H15N3O2S/c1-6(7-3-4-7)9-11-12-10(16)13(9)5-8(14)15-2/h6-7H,3-5H2,1-2H3,(H,12,16)
• InChI Key： WOPXERFPYJNVAX-UHFFFAOYSA-N
• SMILES： N1C(=S)N(CC(OC)=O)C(C(C2CC2)C)=N1

Additional information on 4H-1,2,4-Triazole-4-acetic acid, 3-(1-cyclopropylethyl)-1,5-dihydro-5-thioxo-, methyl ester

Chemical Profile of 4H-1,2,4-Triazole-4-acetic acid, 3-(1-cyclopropylethyl)-1,5-dihydro-5-thioxo-, methyl ester (CAS No. 2138135-42-7) and Its Emerging Applications in Modern Research

The compound 4H-1,2,4-Triazole-4-acetic acid, 3-(1-cyclopropylethyl)-1,5-dihydro-5-thioxo-, methyl ester, identified by the CAS number 2138135-42-7, represents a fascinating derivative within the heterocyclic chemistry landscape. This molecule, featuring a triazole core appended with a thioxo group and an ester functionality, has garnered attention due to its structural complexity and potential biological activities. The presence of a 1-cyclopropylethyl substituent adds an additional layer of chemical intrigue, making it a subject of interest for synthetic chemists and biologists alike.

In recent years, the exploration of triazole derivatives has expanded significantly across various scientific disciplines. The triazole ring is renowned for its stability and versatility in drug design, often serving as a key pharmacophore in antimicrobial, antifungal, and anti-inflammatory agents. The introduction of sulfur-containing heterocycles, such as the thioxo moiety in this compound, further enhances its pharmacological profile by influencing electronic properties and metabolic pathways. This combination has led to a surge in research focusing on such derivatives as potential therapeutic candidates.

The methyl ester group in the molecular structure not only contributes to the compound's solubility but also opens avenues for further chemical modifications. Such modifications are crucial in medicinal chemistry for optimizing bioavailability and target specificity. The 1-cyclopropylethyl substituent is particularly noteworthy; cyclopropyl groups are known to modulate receptor binding affinities and metabolic stability, making them valuable in drug development. This feature has prompted investigations into its role in enhancing the efficacy of small-molecule drugs.

Recent studies have highlighted the importance of triazole-thioxo hybrids in addressing unmet medical needs. For instance, research published in leading chemical biology journals has demonstrated that such compounds exhibit promising activity against resistant bacterial strains. The structural motif is believed to interfere with essential bacterial enzymes or cell wall synthesis mechanisms, offering a novel approach to combat infections. The specific arrangement of atoms in 4H-1,2,4-Triazole-4-acetic acid, 3-(1-cyclopropylethyl)-1,5-dihydro-5-thioxo-, methyl ester (CAS No. 2138135-42-7) may contribute to its unique interactions with biological targets.

The synthesis of this compound involves sophisticated organic transformations that showcase the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the triazole ring and the introduction of the thioxo group via sulfur-based reagents. The final esterification step is critical for achieving the desired functionalization while maintaining structural integrity. Advanced spectroscopic techniques such as NMR and mass spectrometry have been instrumental in confirming the compound's identity and purity.

Beyond its potential therapeutic applications, this molecule has implications in materials science and agrochemical research. The rigid structure provided by the triazole ring can be leveraged to design novel polymers or ligands for catalytic processes. Additionally, its stability under various conditions makes it suitable for formulation into agrochemical products where durability is paramount. Such cross-disciplinary applications underscore the versatility of heterocyclic compounds like this one.

As computational chemistry advances, virtual screening methods are increasingly employed to identify promising candidates like 4H-1,2,4-Triazole-4-acetic acid, 3-(1-cyclopropylethyl)-1,5-dihydro-5-thioxo-, methyl ester (CAS No. 2138135-42-7) for biological evaluation. Molecular docking studies have suggested that this compound may interact with enzymes involved in inflammatory pathways or metabolic disorders. These predictions are now being validated through experimental assays aimed at elucidating its mechanism of action.

The future prospects for this derivative are bright, with ongoing research exploring its derivatives' potential as lead compounds for drug discovery programs. By systematically modifying functional groups or substituents while retaining the core triazole-thioxo scaffold, chemists hope to uncover more potent and selective agents with improved pharmacokinetic profiles. Collaborative efforts between academia and industry are essential to translate these findings into tangible therapeutic benefits for patients worldwide.

In conclusion,4H-1,2,4-Triazole-4-acetic acid, 3-(1-cyclopropylethyl)-1,5-dihydro-5-thioxo-, methyl ester (CAS No. 2138135-42-7) exemplifies how innovative molecular design can yield compounds with significant scientific and medical relevance. Its unique structural features position it as a valuable tool for researchers investigating new treatments across multiple domains, including infectious diseases, inflammation, and metabolic disorders.* As our understanding of molecular interactions deepens,* so too does our ability* to harness* such compounds* for* human health.*